Cas no 6308-46-9 (1H-Pyrrole-1-carboxylicacid, propyl ester)

1H-Pyrrole-1-carboxylicacid, propyl ester structure
6308-46-9 structure
Product Name:1H-Pyrrole-1-carboxylicacid, propyl ester
CAS No:6308-46-9
MF:C8H11NO2
MW:153.178442239761
CID:514096
PubChem ID:237947
Update Time:2025-04-19

1H-Pyrrole-1-carboxylicacid, propyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-1-carboxylicacid, propyl ester
    • propyl pyrrole-1-carboxylate
    • propyl 1h-pyrrole-1-carboxylate
    • Inchi: 1S/C8H11NO2/c1-2-7-11-8(10)9-5-3-4-6-9/h3-6H,2,7H2,1H3
    • InChI Key: DBYQZCZXRUOXIK-UHFFFAOYSA-N
    • SMILES: O(C(N1C=CC=C1)=O)CCC

Computed Properties

  • Exact Mass: 153.07900
  • Monoisotopic Mass: 153.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 31.2Ų

Experimental Properties

  • Density: 1.04
  • Boiling Point: 219.4°C at 760 mmHg
  • Flash Point: 86.5°C
  • Refractive Index: 1.497
  • PSA: 31.23000
  • LogP: 1.88280
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